Cas no 1359451-94-7 (N-(2-bromophenyl)-6-fluoro-3-(morpholine-4-carbonyl)quinolin-4-amine)

N-(2-bromophenyl)-6-fluoro-3-(morpholine-4-carbonyl)quinolin-4-amine is a synthetic quinoline derivative with a bromophenyl substituent and a morpholine carbonyl group, offering distinct structural and functional properties. The incorporation of fluorine enhances its electronic characteristics, while the morpholine moiety contributes to solubility and bioavailability. This compound is of interest in medicinal chemistry and drug discovery due to its potential as a kinase inhibitor or intermediate in the synthesis of biologically active molecules. Its well-defined structure and functional groups make it suitable for further derivatization, enabling the exploration of structure-activity relationships in pharmaceutical research. The bromine atom also provides a handle for cross-coupling reactions, facilitating modular synthetic approaches.

N-(2-bromophenyl)-6-fluoro-3-(morpholine-4-carbonyl)quinolin-4-amine structure

1359451-94-7 structure

Product Name:N-(2-bromophenyl)-6-fluoro-3-(morpholine-4-carbonyl)quinolin-4-amine

CAS No:1359451-94-7

MF:C₂₀H₁₇BrFN₃O₂

MW:430.270287275314

CID:5399522

Update Time:2025-06-15

N-(2-bromophenyl)-6-fluoro-3-(morpholine-4-carbonyl)quinolin-4-amine Chemical and Physical Properties

Names and Identifiers

- [4-(2-bromoanilino)-6-fluoroquinolin-3-yl]-morpholin-4-ylmethanone
- N-(2-bromophenyl)-6-fluoro-3-(morpholine-4-carbonyl)quinolin-4-amine
- Inchi： 1S/C20H17BrFN3O2/c21-16-3-1-2-4-18(16)24-19-14-11-13(22)5-6-17(14)23-12-15(19)20(26)25-7-9-27-10-8-25/h1-6,11-12H,7-10H2,(H,23,24)
- InChI Key： JPPWMWWPUYFILX-UHFFFAOYSA-N
- SMILES： C(C1=C(NC2=CC=CC=C2Br)C2C(N=C1)=CC=C(F)C=2)(N1CCOCC1)=O

N-(2-bromophenyl)-6-fluoro-3-(morpholine-4-carbonyl)quinolin-4-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Life Chemicals	F3411-8229-2μmol	N-(2-bromophenyl)-6-fluoro-3-(morpholine-4-carbonyl)quinolin-4-amine	1359451-94-7	2μmol	$57.0	2023-09-10
Life Chemicals	F3411-8229-5μmol	N-(2-bromophenyl)-6-fluoro-3-(morpholine-4-carbonyl)quinolin-4-amine	1359451-94-7	5μmol	$63.0	2023-09-10
Life Chemicals	F3411-8229-10μmol	N-(2-bromophenyl)-6-fluoro-3-(morpholine-4-carbonyl)quinolin-4-amine	1359451-94-7	10μmol	$69.0	2023-09-10
Life Chemicals	F3411-8229-20μmol	N-(2-bromophenyl)-6-fluoro-3-(morpholine-4-carbonyl)quinolin-4-amine	1359451-94-7	20μmol	$79.0	2023-09-10
Life Chemicals	F3411-8229-1mg	N-(2-bromophenyl)-6-fluoro-3-(morpholine-4-carbonyl)quinolin-4-amine	1359451-94-7	1mg	$54.0	2023-09-10
Life Chemicals	F3411-8229-2mg	N-(2-bromophenyl)-6-fluoro-3-(morpholine-4-carbonyl)quinolin-4-amine	1359451-94-7	2mg	$59.0	2023-09-10
Life Chemicals	F3411-8229-3mg	N-(2-bromophenyl)-6-fluoro-3-(morpholine-4-carbonyl)quinolin-4-amine	1359451-94-7	3mg	$63.0	2023-09-10
Life Chemicals	F3411-8229-4mg	N-(2-bromophenyl)-6-fluoro-3-(morpholine-4-carbonyl)quinolin-4-amine	1359451-94-7	4mg	$66.0	2023-09-10
Life Chemicals	F3411-8229-5mg	N-(2-bromophenyl)-6-fluoro-3-(morpholine-4-carbonyl)quinolin-4-amine	1359451-94-7	5mg	$69.0	2023-09-10
Life Chemicals	F3411-8229-10mg	N-(2-bromophenyl)-6-fluoro-3-(morpholine-4-carbonyl)quinolin-4-amine	1359451-94-7	10mg	$79.0	2023-09-10

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Additional information on N-(2-bromophenyl)-6-fluoro-3-(morpholine-4-carbonyl)quinolin-4-amine

Comprehensive Overview of N-(2-bromophenyl)-6-fluoro-3-(morpholine-4-carbonyl)quinolin-4-amine (CAS No. 1359451-94-7)

The compound N-(2-bromophenyl)-6-fluoro-3-(morpholine-4-carbonyl)quinolin-4-amine (CAS No. 1359451-94-7) is a highly specialized quinoline derivative with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a morpholine-4-carbonyl group and a 6-fluoro substitution, makes it a valuable candidate for drug discovery and development. Researchers are increasingly interested in this compound due to its potential applications in targeting specific enzymes and receptors involved in various diseases.

One of the key features of N-(2-bromophenyl)-6-fluoro-3-(morpholine-4-carbonyl)quinolin-4-amine is its heterocyclic framework, which is commonly found in many FDA-approved drugs. The presence of the bromophenyl group enhances its binding affinity, while the fluoro substitution improves its metabolic stability. These attributes make it a promising scaffold for designing small-molecule inhibitors and therapeutic agents. Recent studies have highlighted its role in modulating protein-protein interactions, a hot topic in modern drug discovery.

In the context of current research trends, CAS No. 1359451-94-7 has garnered attention for its potential in cancer therapy and neurodegenerative disease research. The compound's ability to interact with kinases and other signaling proteins aligns with the growing demand for targeted therapies. Additionally, its morpholine moiety is known to improve solubility and bioavailability, addressing a common challenge in drug development. This has led to increased searches for "quinoline-based drugs" and "morpholine derivatives in medicine" across scientific databases.

From a synthetic chemistry perspective, N-(2-bromophenyl)-6-fluoro-3-(morpholine-4-carbonyl)quinolin-4-amine offers versatility in structure-activity relationship (SAR) studies. Researchers can modify its core structure to explore new pharmacophores and optimize efficacy. The compound's CAS No. 1359451-94-7 is frequently cited in patents and publications related to kinase inhibitors and GPCR modulators, reflecting its relevance in cutting-edge research. Its synthesis typically involves multi-step organic reactions, including Buchwald-Hartwig amination and carbonylative coupling, which are widely discussed in academic forums.

The growing interest in personalized medicine and precision oncology has further elevated the importance of compounds like N-(2-bromophenyl)-6-fluoro-3-(morpholine-4-carbonyl)quinolin-4-amine. Its potential to serve as a biomarker or diagnostic tool is under investigation, particularly in the context of liquid biopsies and companion diagnostics. These applications align with the increasing number of searches for "next-generation therapeutics" and "small-molecule probes" in scientific literature.

In summary, N-(2-bromophenyl)-6-fluoro-3-(morpholine-4-carbonyl)quinolin-4-amine (CAS No. 1359451-94-7) represents a compelling area of research in medicinal chemistry. Its structural features, combined with its potential therapeutic applications, make it a subject of ongoing exploration. As the scientific community continues to uncover its mechanisms of action and clinical potential, this compound is likely to remain a focal point in discussions about drug discovery and biochemical innovation.